Cas no 55323-57-4 (4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol)

• Product Name: 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol
• CAS No: 55323-57-4
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 6338641
• PubChem ID: 105426138
• Update Time: 2025-05-20

4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol
• 55323-57-4
• EN300-1933616

• Inchi： 1S/C9H11BrO3/c1-13-9-5-7(10)6(2-3-11)4-8(9)12/h4-5,11-12H,2-3H2,1H3
• InChI Key： SMBAYDQSIDIQEH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCO)O)OC

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol

Comprehensive Overview of 4-Bromo-5-(2-Hydroxyethyl)-2-Methoxyphenol (CAS No. 55323-57-4)

4-Bromo-5-(2-hydroxyethyl)-2-methoxyphenol, with the CAS number 55323-57-4, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a hydroxyethyl group, and a methoxy group attached to a phenolic ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol is C₉H₁₁BrO₃, and its molecular weight is approximately 231.08 g/mol. The compound's structure allows it to exhibit both hydrophilic and hydrophobic properties, making it an interesting candidate for various chemical reactions and biological studies. Its solubility in polar solvents such as water and ethanol, along with its stability under moderate conditions, further enhances its utility in laboratory settings.

In recent years, 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol has been the subject of numerous research studies aimed at exploring its potential biological activities. One notable area of interest is its antioxidant properties. Studies have shown that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative stress. This property makes it a promising candidate for the development of antioxidant-based therapies and cosmetics.

Beyond its antioxidant capabilities, 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

The pharmacological profile of 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol has also been explored in the context of cancer research. Preliminary studies have indicated that it can induce apoptosis in certain cancer cell lines, particularly those derived from breast and colon cancers. The mechanism behind this effect is thought to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer agents.

In addition to its biological activities, 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol has been studied for its synthetic applications. Its versatile functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For instance, researchers have used this compound as a building block to create novel derivatives with enhanced pharmacological properties. These derivatives have shown promise in various preclinical studies, further expanding the scope of potential applications for this compound.

The environmental impact of 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol has also been a topic of interest. Studies have investigated its biodegradability and potential ecological effects. While initial findings suggest that it is relatively stable under environmental conditions, ongoing research is necessary to fully understand its long-term impact on ecosystems.

In conclusion, 4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol (CAS No. 55323-57-4) is a multifaceted compound with a wide range of potential applications in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies and industrial processes.